Cas no 2171660-30-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid
- EN300-1483178
- 2171660-30-1
-
- Inchi: 1S/C28H30N2O5/c31-26(30-15-7-1-2-12-25(30)27(32)33)18-13-14-19(16-18)29-28(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,13-14,18-19,24-25H,1-2,7,12,15-17H2,(H,29,34)(H,32,33)
- InChI Key: FJGNDVLJWKVSCZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCCC1C(=O)O
Computed Properties
- Exact Mass: 474.21547206g/mol
- Monoisotopic Mass: 474.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 806
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483178-0.05g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-0.1g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-0.25g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-0.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-1.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-2.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-5.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-10.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1483178-50mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483178-100mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-carbonyl]azepane-2-carboxylic acid |
2171660-30-1 | 100mg |
$2963.0 | 2023-09-28 |
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid
Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic Acid (CAS No. 2171660-30-1)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid, identified by its CAS number 2171660-30-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.
The molecular structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid is characterized by a complex arrangement of functional groups, including an amino group, a carbonyl group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. These structural features contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations. The presence of the Fmoc group, in particular, is noteworthy as it is commonly used in peptide synthesis and can serve as a protective group for amino acids during chemical modifications.
In recent years, there has been growing interest in the development of small molecule inhibitors that modulate enzyme activity and cellular signaling pathways. The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid has been explored as a potential lead compound in this context. Its structural framework suggests that it may interact with biological targets such as kinases, proteases, and other enzymes involved in disease pathways. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, making it a candidate for further investigation in preclinical models.
The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as cyclopentene derivatives and azepane-based structures. These intermediates are then functionalized through reactions such as amide bond formation, nucleophilic substitution, and cyclization. The use of advanced synthetic techniques, including transition metal-catalyzed reactions and automated purification methods, has been instrumental in achieving the desired product quality.
One of the most intriguing aspects of 1-(4-{[(9H-fluoren-l9)-yl)methoxycarbonylamino}cyclopent-l-enecarbonyl]-azepanecarboxylic acid is its potential role in modulating biological processes at the molecular level. Research has shown that structurally similar compounds can exhibit significant effects on cellular function by inhibiting or activating specific enzymes and receptors. For instance, derivatives of this class have been investigated for their ability to interfere with pathways involved in cancer progression, inflammation, and neurodegenerative diseases. The precise mechanism of action remains an area of active investigation, but early findings suggest that this compound may exert its effects through multiple interconnected pathways.
The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. CAS No. 2171660 - 30 - 1 serves as a critical component in the synthesis of more complex molecules designed for therapeutic applications. Its stability under various storage conditions and its compatibility with standard synthetic protocols make it an attractive choice for researchers working on drug discovery projects. Furthermore, the compound's well-documented chemical properties facilitate its integration into larger synthetic schemes without compromising overall reaction efficiency.
In addition to its pharmaceutical applications, 1-(4-{[(9H-fluoren-l9)-yl)methoxycarbonylamino}cyclopent-l-enecarbonyl]-azepanecarboxylic acid has potential uses in academic research and industrial processes. Its unique structural features make it a valuable tool for studying enzyme interactions and developing new synthetic methodologies. Researchers interested in exploring novel chemical reactions or developing innovative drug delivery systems may find this compound particularly useful.
The future prospects for CAS No 2171660 - 30 - 1 are promising, with ongoing studies aimed at expanding its utility in drug development and other scientific applications. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.
2171660-30-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-carbonylazepane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)